Cas no 173340-19-7 ((3S)-5-Oxo-1-[(1S)-1-phenylethyl]pyrrolidine-3-carboxylic acid)

• Product Name: (3S)-5-Oxo-1-[(1S)-1-phenylethyl]pyrrolidine-3-carboxylic acid
• CAS No: 173340-19-7
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• MDL: MFCD03427553
• CID: 216640
• PubChem ID: 723630
• Update Time: 2025-07-02

(3S)-5-Oxo-1-[(1S)-1-phenylethyl]pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-5-Oxo-1-((S)-1-phenylethyl)pyrrolidine-3-carboxylic acid
• (1′S,3S)-(?)-1-(1′-Phenylethyl)-5-oxopyrrolidine-3-carboxylic acid
• 3-Pyrrolidinecarboxylicacid, 5-oxo-1-[(1S)-1-phenylethyl]-, (3S)-
• (1'S, 3S)-1-(1'-PHENYLETHYL)-5-OXO-3-PYRROLIDINE CARBOXYLIC ACID
• (1'S,3S)-1-(1'-Phenylethyl)-5-oxo-pyrrolidinecarboxylicacid
• (1S,3S)-1-(1'-PHENYLETHYL)-5-OXO-3-PYRROLIDINECARBOXYLIC ACID
• (3S)-5-oxo-1-[(1S)-1-phenylethyl]pyrrolidine-3-carboxylic acid
• (1'S,3S)-1-(1'-Phenylethyl)-5-oxo-3-pyrrolidine carboxylic acid,98%
• (1''S,3S)-1-(1''-PHENYLETHYL)-5-OXO-PYRROLIDINE CARBOXYLIC ACID 98%
• (1'S,3S)-(-)-1-(1'-Phenylethyl)-5-oxopyrrolidine-3-carboxylic acid 97%
• CFGKWSDAMXTRHE-ONGXEEELSA-N
• SB21929
• (1'S,3S)-(-)-1-(1'-Phenylethyl)-5-oxopyrrolidine-3-carboxylic acid
• (3S)-1-((S)-1-Phenylethyl)-5-oxo-3-pyrrolidinecarboxylic acid
• 3-Pyrrolidinecarboxylic acid, 5-oxo-1-[(
• EN300-266700
• 173340-19-7
• (1's,3s)-1-(1'-Phenylethyl)-5-oxo-3-pyrrolidine carboxylic acid
• AKOS016845621
• MFCD03427553
• (1'S,3S)-(-)-1-(1'-Phenylethyl)-5-oxopyrrolidine-3-carboxylic acid, 97%
• AS-50450
• 3-Pyrrolidinecarboxylic acid, 5-oxo-1-[(1S)-1-phenylethyl]-, (3S)-
• CS-0053258
• DTXSID70352346
• YGA34019
• (1/'S, 3S)-1-(1/'-PHENYLETHYL)-5-OXO-3-PYRROLIDINE CARBOXYLIC ACID
• SCHEMBL1713614
• P10265
• J-010896
• AMY34425
• (S)-5-Oxo-1-((S)-1-phenylethyl)pyrrolidine-3-carboxylicacid
• (3S)-5-Oxo-1-[(1S)-1-phenylethyl]pyrrolidine-3-carboxylic acid

• MDL： MFCD03427553
• Inchi： 1S/C13H15NO3/c1-9(10-5-3-2-4-6-10)14-8-11(13(16)17)7-12(14)15/h2-6,9,11H,7-8H2,1H3,(H,16,17)/t9-,11-/m0/s1
• InChI Key： CFGKWSDAMXTRHE-ONGXEEELSA-N
• SMILES： O=C1C[C@H](C(=O)O)CN1[C@@H](C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 233.10500
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 1.5
• Topological Polar Surface Area: 57.6

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.3±0.1 g/cm3
• Melting Point: 204-211 °C
• Boiling Point: 460.1±45.0 °C at 760 mmHg
• Flash Point: 232.1±28.7 °C
• PSA: 57.61000
• LogP: 1.61860
• Solubility: Not available
• Optical Activity: [α]22/D −104°, c = 1 in NaOH
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

(3S)-5-Oxo-1-[(1S)-1-phenylethyl]pyrrolidine-3-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 43
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids